Cas no 54567-17-8 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 6,7,8-triethoxy-1H-quinazolin-4-one
- AC1L76XP
- NSC319077
- NSC-319077
- DTXSID80317603
- 54567-17-8
-
-
- Inchi： InChI=1S/C14H18N2O4/c1-4-18-10-7-9-11(15-8-16-14(9)17)13(20-6-3)12(10)19-5-2/h7-8H,4-6H2,1-3H3,(H,15,16,17)
- InChI Key： VCAAEBALDRQXSA-UHFFFAOYSA-N
- SMILES： CCOC1=C(C(=C2C(=C1)C(=O)NC=N2)OCC)OCC
Computed Properties
- Exact Mass: 278.12674
- Monoisotopic Mass: 278.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.2Ų
- XLogP3: 1.7
Experimental Properties
- Density: 1.23
- Boiling Point: 426.8°C at 760 mmHg
- Flash Point: 211.9°C
- Refractive Index: 1.559
- PSA: 69.15
- LogP: 2.11920
Related Literature
-
Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
-
Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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